Cas no 94671-00-8 (1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl)-)

• Product Name: 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl)-
• CAS No: 94671-00-8
• MF: C₁₁H₁₁BrO₂S₂
• MW: 319.23783993721
• CID: 4346460
• PubChem ID: 359388
• Update Time: 2025-07-14

1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl)-
• 1-[1-(2-bromo-4,5-methylenedioxyphenyl)]-1,3-dithiane
• Benzo[1,3]dioxole, 5-bromo-6-[1,3]dithian-2-yl-
• SCHEMBL16854910
• AKOS024324793
• 5-bromo-6-(1,3-dithian-2-yl)-1,3-benzodioxole
• NSC620231
• NSC-620231
• ADJWQNNVELNXKP-UHFFFAOYSA-N
• 94671-00-8
• 661-315-2

• Inchi： 1S/C11H11BrO2S2/c12-8-5-10-9(13-6-14-10)4-7(8)11-15-2-1-3-16-11/h4-5,11H,1-3,6H2
• InChI Key： ADJWQNNVELNXKP-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C1SCCCS1)OCO2

Computed Properties

• Exact Mass: 317.93838g/mol
• Monoisotopic Mass: 317.93838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl)-

1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl): An Overview of a Promising Compound (CAS No. 94671-00-8)

1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) (CAS No. 94671-00-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown potential in various applications, including drug discovery and the development of advanced materials. This article provides a comprehensive overview of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl), highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) is a complex organic molecule with a molecular formula of C₉H₉BrO₂S₂. The compound features a benzodioxole ring system fused with a brominated aromatic ring and a dithiane moiety. The presence of these functional groups imparts unique chemical properties to the molecule. The bromine atom introduces electrophilic reactivity, while the dithiane moiety provides nucleophilic sites and potential redox activity. These properties make 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) has been explored through several methodologies. One common approach involves the reaction of 5-bromo-6-hydroxybenzodioxole with 1,3-dithiane in the presence of a suitable catalyst. This reaction typically proceeds via an electrophilic substitution mechanism followed by ring formation. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the bromine and dithiane functionalities sequentially. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes that minimize waste and energy consumption.

Biological Activities

1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate to strong inhibitory effects on certain enzymes and receptors. For instance, it has been reported to inhibit the activity of cytochrome P450 enzymes, which are crucial for drug metabolism in the liver. Additionally, preliminary research suggests that 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) may have antiproliferative properties against cancer cells. These findings highlight its potential as a lead compound for further drug development.

Mechanisms of Action

The biological activities of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) are attributed to its unique structural features. The bromine atom can interact with specific protein targets through halogen bonding or other non-covalent interactions. The dithiane moiety may also play a role in modulating redox balance within cells or interacting with thiol groups on proteins. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and minimizing potential side effects.

Clinical Applications

The potential clinical applications of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) are currently being explored in preclinical studies. Its inhibitory effects on cytochrome P450 enzymes make it a promising candidate for use as an adjuvant therapy in combination with other drugs to enhance their efficacy or reduce side effects. Additionally, its antiproliferative properties suggest that it could be developed into novel anticancer agents. However, further research is needed to fully understand its pharmacokinetics and safety profile before it can be considered for clinical trials.

Recent Research Advancements

In recent years, there have been several notable advancements in the study of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl). A study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of several derivatives of this compound. The researchers found that certain structural modifications enhanced the compound's potency and selectivity against specific targets. Another study in Organic Letters described a novel synthetic route that significantly improved the yield and purity of 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl). These findings contribute to the growing body of knowledge surrounding this compound and pave the way for future research.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1,3-Benzodioxole, 5-bromo-6-(1,3-dithian-2-yl) holds great promise for advancing our understanding of its chemical and biological properties. Further studies are needed to optimize its structure for improved therapeutic efficacy and to explore its potential applications in various fields such as drug discovery and materials science. As new methodologies and technologies continue to emerge, it is likely that this compound will play an increasingly important role in scientific research and innovation.